REACTION_CXSMILES
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Cl[CH:2]([Cl:4])C.[F:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][CH:14]=1)[C:9](Cl)=[O:10].[O:15]1CCCOO1>[Cl-].[Cl-].[Cl-].[Cl-].[Zr+4].O>[F:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][CH:14]=1)[C:9]([O:15][CH2:2][Cl:4])=[O:10] |f:3.4.5.6.7|
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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ClC(C)Cl
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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FC=1C=C(C(=O)Cl)C=CC1
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Name
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Quantity
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1.32 g
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Type
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catalyst
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Smiles
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[Cl-].[Cl-].[Cl-].[Cl-].[Zr+4]
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Name
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Quantity
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0.21 g
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Type
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reactant
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Smiles
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O1OOCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The mixture was cooled to 0° C.
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Type
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STIRRING
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Details
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the mixture was stirred for 1 hour
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Duration
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1 h
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Type
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STIRRING
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Details
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further stirred at room temperature for 1 hour
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Duration
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1 h
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Type
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EXTRACTION
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Details
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the resultant solution was extracted with chloroform three times
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Type
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WASH
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Details
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washed with an aqueous saturated sodium bicarbonate solution
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Type
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DRY_WITH_MATERIAL
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Details
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an aqueous saturated sodium chloride solution, dried with anhydrous magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Reaction Time |
20 min |
Name
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Type
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product
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Smiles
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FC=1C=C(C(=O)OCCl)C=CC1
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Type | Value | Analysis |
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AMOUNT: MASS | 0.65 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |